1-Amino-2-({[(benzyloxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid hydrochloride

• Molecular Formula: C13H17ClN2O4
• Molecular Weight: 300.74 g/mol
• IUPAC Name: 1-amino-2-(phenylmethoxycarbonylaminomethyl)cyclopropane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C13H16N2O4.ClH/c14-13(11(16)17)6-10(13)7-15-12(18)19-8-9-4-2-1-3-5-9;/h1-5,10H,6-8,14H2,(H,15,18)(H,16,17);1H
• InChI Key: HMSPBCIVVJYPFU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(C(=O)O)N)CNC(=O)OCC2=CC=CC=C2.Cl

Description

1-Amino-2-({[(benzyloxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid hydrochloride is a chemically modified derivative of 1-aminocyclopropane-1-carboxylic acid (ACC) . ACC is a pivotal biological precursor in the biosynthesis of the plant hormone ethylene . This specific derivative, protected at the amino group with a benzyloxycarbonyl (Cbz) group, is a valuable synthetic building block in medicinal and organic chemistry. Its structure features a cyclopropane ring, which is a key motif in many pharmaceutically active compounds due to its ability to influence the molecule's conformation and metabolic stability . Researchers utilize this compound as a key intermediate in the synthesis of more complex molecules, particularly in the development of mechanism-based enzyme inhibitors . The cyclopropylamine core is known to be a privileged structure in drug discovery, and its incorporation can be critical for modulating biological activity. The compound is supplied as a hydrochloride salt to enhance its stability and solubility. This product is intended for research and development purposes exclusively. It is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Synthesis of 1-Aminocyclopropane-1-carboxylic Acid (Key Intermediate)

A foundational step involves preparing 1-aminocyclopropane-1-carboxylic acid , which is the parent cyclopropane amino acid structure.

• Starting materials: Nitroacetic acid esters (ethyl or methyl nitroacetate) and 1,2-dihaloethanes (such as glycol dibromide or 1,2-ethylene dichloride).
• Reaction: Alkylation followed by cyclization under hydrocarbonylation conditions using catalysts like sodium carbonate or wormwood salt in methylene dichloride solvent.
• Conditions: Reflux at 80-120 °C.
• Reduction: Nitro group reduction using tin dichloride in methanol or ethanol at 15-20 °C.
• Hydrolysis: Ester hydrolysis with sodium or potassium hydroxide in methanol or ethanol at 70-90 °C.
• Purification: Cooling-stirred crystallization in 95% ethanol to isolate high-purity 1-aminocyclopropane-1-carboxylic acid.

Step	Reagents/Conditions	Outcome
Alkylation	Nitroacetate ester + 1,2-dihaloethane, Na2CO3, CH2Cl2, 80-120 °C reflux	Cyclopropane ring formation
Reduction	SnCl2 in MeOH/EtOH, 15-20 °C	Nitro group reduced to amine
Hydrolysis	NaOH or KOH in MeOH/EtOH, 70-90 °C reflux	Ester hydrolyzed to acid
Purification	Cooling crystallization in 95% ethanol	Pure cyclopropane amino acid

Introduction of the Benzyloxycarbonyl (Cbz) Protecting Group

The amino group on the cyclopropane ring is protected by reaction with benzyloxycarbonyl chloride (Cbz-Cl):

• Reaction: The free amino group is reacted with benzyloxycarbonyl chloride in a basic aqueous or organic medium.
• Conditions: Usually carried out at 0-5 °C to control reaction rate and prevent side reactions.
• Outcome: Formation of the N-Cbz-protected amino acid intermediate.

This step is crucial for controlling reactivity in subsequent functionalizations and for stereochemical integrity.

Functionalization at the 2-Position with Aminomethyl Group

• The 2-position on the cyclopropane ring is functionalized by introducing an aminomethyl substituent, which is also protected as a Cbz derivative.
• This can be achieved by nucleophilic substitution or reductive amination strategies on appropriately functionalized cyclopropane intermediates.
• The stereochemistry is controlled to yield the (1S,2S) isomer, which is the desired enantiomer for biological activity.

Formation of the Hydrochloride Salt

• The final compound is converted to its hydrochloride salt by treatment with hydrochloric acid.
• This enhances the compound's stability, crystallinity, and solubility for isolation and storage.
• The hydrochloride salt form is confirmed by elemental analysis and spectroscopic methods.

Representative Synthetic Route Summary

Stage	Reagents/Conditions	Product/Intermediate
Cyclopropane ring formation	Ethyl nitroacetate + 1,2-dibromoethane, Na2CO3, reflux in CH2Cl2	Nitro-substituted cyclopropane ester
Reduction	SnCl2 in MeOH, 15-20 °C	1-Aminocyclopropane-1-carboxylic acid ester
Hydrolysis	NaOH or KOH in MeOH, 70-90 °C reflux	1-Aminocyclopropane-1-carboxylic acid
Cbz protection	Benzyloxycarbonyl chloride, base, 0-5 °C	N-Cbz-protected amino acid
Aminomethyl substitution	Appropriate aminomethylation (e.g., reductive amination)	(1S,2S)-1-Amino-2-({[(benzyloxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid
Hydrochloride salt formation	HCl treatment	Final hydrochloride salt

Analytical and Purification Data

• Purity: Achieved by crystallization from ethanol or methanol.
• Characterization: Confirmed by NMR spectroscopy, mass spectrometry, and elemental analysis.
• Stereochemistry: Verified by chiral HPLC or optical rotation measurements.
• Molecular weight: 300.74 g/mol for the hydrochloride salt.

Notes on Process Advantages and Industrial Feasibility

• The described synthetic route uses readily available starting materials and common reagents.
• Reaction conditions are moderate and scalable.
• Purification by crystallization is straightforward, facilitating industrial production.
• The process avoids harsh reagents, making it environmentally and operationally safer.
• The stereochemical purity is maintained throughout, critical for biological applications.

Chemical Reactions Analysis

Peptide Bond Formation

The compound participates in peptide coupling reactions via its amino and carboxylic acid groups. Key reagents and outcomes include:

Reaction Type	Conditions	Products	Key Observations	References
Amide bond formation	DCC/HOBt, DMF, 0–5°C, 12–24 hrs	Protected dipeptide derivatives	High regioselectivity; preserves cyclopropane integrity
Solid-phase coupling	HATU, DIEA, DCM, room temperature	Peptide-conjugated analogs	Yields 75–85% after purification

The benzyloxycarbonyl (Cbz) group remains stable under these conditions, enabling selective activation of the carboxylic acid.

Deprotection of the Cbz Group

The Cbz-protected amine undergoes controlled deprotection under specific conditions:

Method	Conditions	Products	Efficiency	Side Reactions	References
Hydrogenolysis	H₂ (1 atm), 10% Pd/C, MeOH, 4 hrs	Free amine hydrochloride salt	>90% conversion	Ring hydrogenation <5%
Acidolysis	33% HBr in AcOH, 2 hrs, 0°C	Debrisoquin analog intermediates	85% yield	Cyclopropane ring stability confirmed

Deprotection kinetics are pH-dependent, with optimal stability observed at pH 4–6.

Esterification of the Carboxylic Acid

The carboxylic acid group is esterified to enhance solubility or enable further transformations:

Ester Type	Reagents/Conditions	Yield	Applications	References
Methyl ester	SOCl₂/MeOH, reflux, 6 hrs	92%	Intermediate for peptide synthesis
Benzyl ester	BnBr, K₂CO₃, DMF, 12 hrs	78%	Protection for orthogonal synthesis

Ester derivatives show improved solubility in organic solvents (e.g., 45 mg/mL in CH₂Cl₂ vs. 8 mg/mL for parent compound).

Nucleophilic Reactions at the Amine

The free amine (post-deprotection) participates in nucleophilic substitutions:

Reaction	Conditions	Products	Selectivity	References
Acylation	Ac₂O, pyridine, 0°C, 2 hrs	N-acetylated derivative	>95% at primary amine
Sulfonylation	Tosyl chloride, Et₃N, THF, 24 hrs	Tosyl-protected analog	88% yield

Stability Under Hydrolytic Conditions

The cyclopropane ring and functional groups were tested for stability:

Cyclopropane Ring Reactivity

Despite its strain, the cyclopropane ring remains intact under most conditions. Ring-opening reactions require harsh reagents:

Reaction	Conditions	Products	Mechanism	References
Ozonolysis	O₃, CH₂Cl₂, -78°C, then Me₂S	Dicarbonyl fragmentation products	Radical-mediated
Hydrogenation	H₂ (50 psi), PtO₂, EtOH, 24 hrs	Partially saturated derivatives	Limited reactivity due to steric hindrance

This compound's reactivity is defined by its orthogonal protecting groups, strained cyclopropane geometry, and amino acid backbone. Its stability under peptide synthesis conditions and controlled deprotection pathways make it valuable for designing conformationally restricted bioactive molecules . Experimental data confirm that strategic functionalization preserves the core cyclopropane structure while enabling diverse derivatization.

Scientific Research Applications

This compound has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It serves as a precursor in the study of enzyme-catalyzed reactions.

Medicine: Research into its potential therapeutic applications is ongoing, particularly in the field of drug development.

Industry: Its use is limited but includes applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action for 1-Amino-2-({[(benzyloxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid hydrochloride involves its interaction with specific molecular targets. These interactions can influence various biochemical pathways, although detailed studies are still required to fully elucidate these mechanisms .

Comparison with Similar Compounds

Structural Analogs with Varied Protecting Groups

Compound Name	Molecular Formula	Key Features	Applications/Synthesis Insights	Evidence ID
1-(((Benzyloxy)carbonyl)amino)cyclopropane-1-carboxylic acid	C₁₂H₁₃NO₄	Z-protected amine, cyclopropane-carboxylic acid	Intermediate in MPI23b synthesis (antiviral research)
1-(Boc-Amino)cyclopropanecarboxylic acid	C₉H₁₅NO₄	Boc-protected amine (bulkier than Z-group)	Enhanced stability under acidic conditions; peptide synthesis
Methyl 1-aminocyclopropanecarboxylate hydrochloride	C₅H₉NO₂·HCl	Methyl ester, hydrochloride salt	Prodrug potential; improved lipophilicity

Key Differences :

• The Z-group (benzyloxycarbonyl) in the target compound offers orthogonal deprotection compared to the Boc group, which is cleaved under acidic conditions .
• The methyl ester in enhances membrane permeability but requires hydrolysis to activate the carboxylic acid .

Analogs with Modified Substituents

Compound Name	Molecular Formula	Key Features	Applications/Properties	Evidence ID
1-Amino-2,2-difluorocyclopropane-1-carboxylic Acid	C₄H₅F₂NO₂	Difluoro substitution on cyclopropane	Inhibits ACC deaminase; enhanced electronic effects
1-Amino-2-(carboxymethyl)cyclopropane-1-carboxylic acid hydrochloride	C₆H₁₀ClNO₄	Carboxymethyl side chain	Potential chelator; altered acidity
1-Amino-1-(hydroxymethyl)cyclopropane hydrochloride	C₄H₉NO·HCl	Hydroxymethyl substituent	Increased polarity; limited membrane penetration

Key Differences :

• Fluorination in increases electronegativity, altering enzyme interaction compared to the target compound’s aminomethyl group .

Stereochemical and Configurational Variants

Compound Name	Molecular Formula	Key Features	Applications/Properties	Evidence ID
(1R,2R)-2-(Aminomethyl)cyclopropane-1-carboxylic acid hydrochloride	C₅H₁₀ClNO₂	Chiral (R,R) configuration	Stereospecific enzyme/receptor interactions
1-Amino-1-cyclopropanecarboxylic acid	C₄H₇NO₂	No side-chain substituents	Ethylene precursor in plant biology

Key Differences :

• The simplicity of 1-amino-1-cyclopropanecarboxylic acid () underscores its role in ethylene biosynthesis, contrasting with the target’s synthetic complexity .

Biological Activity

1-Amino-2-({[(benzyloxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid hydrochloride, commonly referred to as a cyclopropane derivative, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, mechanisms of action, and relevant case studies.

• Molecular Formula : C₁₃H₁₇ClN₂O₄
• Molecular Weight : 300.74 g/mol
• CAS Number : 1955531-48-2

Biological Activity

The biological activity of this compound has been investigated in various studies, focusing on its role as an enzyme inhibitor and potential therapeutic agent.

Enzyme Inhibition

Research indicates that compounds similar to this cyclopropane derivative exhibit enzyme inhibition properties. For instance, they have been studied for their ability to inhibit serine proteases, which are crucial in various physiological processes. The benzyloxycarbonyl group is believed to enhance the binding affinity of the compound to these enzymes, thereby increasing its inhibitory effect .

Anticancer Activity

A study evaluating the anticancer properties of structurally related compounds showed that they could induce apoptosis in cancer cells. The mechanism involves the modulation of signaling pathways associated with cell survival and proliferation. Specifically, compounds with similar structural motifs have been noted for their ability to activate caspases, leading to programmed cell death .

The proposed mechanism of action for 1-amino-2-({[(benzyloxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid hydrochloride involves:

• Binding Affinity : The benzyloxycarbonyl moiety enhances hydrophobic interactions with target proteins.
• Allosteric Modulation : It may act as an allosteric modulator, altering the conformation of target enzymes and affecting their activity.

Case Studies

Several studies have reported on the biological effects of compounds related to this cyclopropane derivative:

• Antiviral Studies : A series of experiments demonstrated that derivatives could inhibit viral replication in vitro. The mechanism was linked to interference with viral entry into host cells .
• Neuroprotective Effects : Research has suggested that these compounds may protect neuronal cells from oxidative stress, potentially offering therapeutic avenues for neurodegenerative diseases .
• In Vivo Studies : Animal models have shown promising results regarding the anti-inflammatory properties of similar compounds, indicating a potential for treating conditions like arthritis .

Comparative Analysis

The following table summarizes key findings regarding the biological activity of 1-amino-2-({[(benzyloxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid hydrochloride compared to other related compounds:

Compound Name	Biological Activity	Mechanism
1-Amino-2-(benzyloxycarbonyl)cyclopropane	Enzyme inhibition	Competitive inhibition
1-Amino-2-(phenyl)cyclopropane	Anticancer	Apoptosis induction
1-Amino-2-(naphthyl)cyclopropane	Neuroprotection	Antioxidant activity

Q & A

Q. Basic

• Enzyme Inhibition Studies: The cyclopropane ring’s strain enhances binding to active sites, making it a candidate for studying ACC oxidase (1-aminocyclopropane-1-carboxylic acid oxidase) inhibitors .
• Peptidomimetics: Used as a rigid scaffold in peptide analogs to enhance metabolic stability (e.g., in HIV protease inhibitors) .
• Drug Precursor: Serves as an intermediate in synthesizing cyclopropane-containing therapeutics (e.g., antiviral agents) .

What strategies resolve contradictions in reported biological activities of cyclopropane derivatives?

Q. Advanced

• Mechanistic Profiling: Use isotope labeling (e.g., ¹³C/²H) to track decomposition pathways and differentiate between inherent activity and assay artifacts (as demonstrated for ACC deaminase inhibition) .
• Computational Modeling: Apply DFT calculations to predict strain-induced reactivity and compare with experimental IC₅₀ values (validated in studies of similar compounds) .
• Meta-Analysis: Cross-reference bioactivity data across multiple assay systems (e.g., enzyme vs. cell-based assays) to identify context-dependent effects .

What analytical techniques confirm the structural integrity of this compound?

Q. Basic

• NMR Spectroscopy: ¹H/¹³C NMR to verify cyclopropane ring geometry and Cbz group placement (δ ~5.1 ppm for benzyl protons) .
• Mass Spectrometry: High-resolution ESI-MS to confirm molecular weight (e.g., [M+H⁺] calculated for C₁₄H₁₇ClN₂O₄: 336.08) .
• X-Ray Crystallography: Resolve stereochemistry (critical for (1R,2R) configurations in bioactive derivatives) .

How does the cyclopropane ring’s strain influence nucleophilic substitution reactions?

Q. Advanced

• Enhanced Reactivity: The ring’s 60° bond angles increase angle strain, lowering activation energy for ring-opening reactions (e.g., SN2 attacks at the methylene carbon) .
• Regioselectivity: Strain directs nucleophiles to the less hindered position adjacent to the amino group (observed in methylcyclopropane analogs) .
• Solvent Effects: Polar aprotic solvents (e.g., DMF) stabilize transition states, improving yields in substitution reactions (up to 85% in optimized conditions) .